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Compound of Interest

Compound Name: Anticancer agent 149

Cat. No.: B12372896

The designation "Anticancer agent 149" is not a unique identifier and has been attributed to
several distinct chemical entities in scientific literature, each with a different mechanism of
action. Before a comparative analysis against other kinase inhibitors can be conducted, it is
imperative to specify the exact compound of interest.

Initial research has identified the following compounds referred to as "Anticancer agent 149"
o Acetylshikonin: A naturally occurring compound with observed antiproliferative effects.[1]

o A compound isolated from Dioscorea dioscorea: This agent has demonstrated cytotoxic
activity against the MCF-7 breast cancer cell line.[2]

o MG149: Identified as a histone acetyltransferase (HAT) inhibitor, which has been studied in
combination with the multi-kinase inhibitor sorafenib in hepatocellular carcinoma.[3]

» Tilvestamab (BGB149): A monoclonal antibody, which functions distinctly from small
molecule kinase inhibitors, investigated in platinum-resistant ovarian cancer.[4]

e VVZ-149 (Opiranserin): This compound is a dual antagonist of the glycine transporter type 2
(GlyT2) and the serotonin 2A receptor (5HT2A) and has been evaluated for its analgesic
properties in postoperative pain management, not as an anticancer agent.[5]

Given that the core request is a comparison with other kinase inhibitors, it is crucial to clarify
which of these, or another compound designated as "Anticancer agent 149," is the subject of
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the inquiry. The mechanisms of action for the identified compounds are diverse, and only a
compound that primarily functions through kinase inhibition would be suitable for the requested
comparison.

For a meaningful and accurate comparative guide for researchers, scientists, and drug
development professionals, please provide a more specific name or chemical identifier for
"Anticancer agent 149." Once the specific kinase inhibitor is identified, a comprehensive
analysis will be conducted, including:

A detailed comparison with other relevant kinase inhibitors.

e Summarized quantitative data in tabular format.

Detailed experimental protocols for cited studies.

Visualization of signaling pathways and experimental workflows using Graphviz (DOT
language).

We await your clarification to proceed with generating the requested in-depth comparative
guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unraveling "Anticancer Agent 149": A Critical Identifier
for Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372896#anticancer-agent-149-compared-to-other-
kinase-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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